Cas no 127763-31-9 (1H-Pyrazolo[3,4-f]quinoxaline (9CI))

• Product Name: 1H-Pyrazolo[3,4-f]quinoxaline (9CI)
• CAS No: 127763-31-9
• MF: C₉H₆N₄
• MW: 170.170740604401
• CID: 856067
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-f]quinoxaline (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-f]quinoxaline (9CI)
• 1H-pyrazolo[3,4-f]quinoxaline
• 1H-Pyrazolo[3,4-f]quinoxaline (9CI)

• Inchi： 1S/C9H6N4/c1-2-7-9(11-4-3-10-7)8-6(1)5-12-13-8/h1-5H,(H,12,13)
• InChI Key： BPXKEDVZMYDDTN-UHFFFAOYSA-N
• SMILES： N1C2=C(C3NN=CC=3C=C2)N=CC=1

Computed Properties

• Exact Mass: 170.05938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 0.8

Experimental Properties

• PSA: 54.46